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Compound of Interest

Compound Name: Ethyltrimethylammonium bromide

Cat. No.: B031202 Get Quote

Ethyltrimethylammonium Bromide: A Technical
Safety Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive overview of the material safety information available

for Ethyltrimethylammonium bromide (CAS No: 2650-77-3). Due to the limited availability of

specific quantitative toxicological and ecotoxicological data in the public domain, this guide

focuses on summarizing the qualitative safety information, handling procedures, and

emergency response protocols as outlined in available Material Safety Data Sheets (MSDS).

The aim is to provide a foundational understanding of the potential hazards and the necessary

precautions for the safe handling of this compound in a research and development setting.
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Identifier Value

Chemical Name Ethyltrimethylammonium bromide

Synonyms
Ethanaminium, N,N,N-trimethyl-, bromide;

Trimethylethylammonium bromide[1][2][3][4]

CAS Number 2650-77-3[1][2][3][5][6]

Molecular Formula C5H14N.Br[1][6]

Molecular Weight 168.08 g/mol [1][2][5][6]

Structure White crystalline solid[2]

Hazard Identification and Precautionary Measures
While specific quantitative data on the hazards of Ethyltrimethylammonium bromide is

largely unavailable, general precautions for handling similar chemical compounds should be

observed.[5]

Precautionary Statements:

Prevention: Avoid formation of dust and aerosols.[5] Use only in a well-ventilated place.[5]

Wear suitable protective clothing, gloves, and eye/face protection.[5] Use non-sparking tools

and take measures to prevent electrostatic discharge.[5]

Response: In case of emergency, follow the first aid and accidental release measures

outlined in this document.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep

away from foodstuff containers and incompatible materials.[5]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[5] The material can be disposed of by a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[5] Do not allow the

chemical to enter drains or sewer systems.[5]
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A thorough review of publicly available safety data sheets indicates that quantitative

toxicological and ecotoxicological data for Ethyltrimethylammonium bromide is not available

at this time. The following table summarizes the status of the data.

Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) No data available[5]

Skin Corrosion/Irritation No data available[5]

Serious Eye Damage/Irritation No data available[5]

Respiratory or Skin Sensitization No data available[5]

Germ Cell Mutagenicity No data available[5]

Carcinogenicity No data available[5]

Reproductive Toxicity No data available[5]

Specific Target Organ Toxicity (Single Exposure) No data available[5]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available[5]

Aspiration Hazard No data available[5]

Toxicity to Fish No data available[5]

Toxicity to Daphnia and other aquatic

invertebrates
No data available[5]

Toxicity to Algae No data available[5]

Physical and Chemical Properties
Property Value

Melting Point 322.0-325.6 °C (decomposes)[1]

Solubility Information not available

Appearance White crystalline solid[2]
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Note: A comprehensive list of physical and chemical properties is not available in the consulted

safety data sheets.[5]

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological assessment of

Ethyltrimethylammonium bromide are not available in the reviewed documentation.

Standard methodologies, such as those prescribed by the Organisation for Economic Co-

operation and Development (OECD) or the U.S. Environmental Protection Agency (EPA),

would typically be employed for such evaluations.

Emergency Procedures and Workflows
The following diagrams illustrate the general workflows for emergency situations based on the

available Material Safety Data Sheet.[5]
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Inhalation Exposure Skin Contact Eye Contact Ingestion

If inhaled, move victim to fresh air.

If breathing is difficult,
 give oxygen.

If not breathing, give artificial respiration.
Do not use mouth-to-mouth resuscitation.

Consult a doctor immediately.

Yes Yes

Take off contaminated clothing immediately.

Wash off with soap and plenty of water.

Consult a doctor.

Rinse with pure water for at least 15 minutes.

Consult a doctor.

Rinse mouth with water.
Do not induce vomiting.

Is the person unconscious?

Never give anything by mouth.

Yes

Call a doctor or Poison Control Center immediately.

No
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Accidental Release Occurs

Use personal protective equipment (PPE).
Avoid dust formation, breathing vapors, and skin/eye contact.

Ensure adequate ventilation.

Remove all sources of ignition.

Evacuate personnel to safe areas.
Keep people away and upwind of spill.

Prevent further leakage if safe.
Do not let chemical enter drains.

Contain and clean up the spill.

Collect material and arrange for disposal in suitable, closed containers.

Use spark-proof tools and explosion-proof equipment.

Dispose of promptly in accordance with appropriate laws and regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Reproductive & developmental toxicity of quaternary ammonium compounds - PMC
[pmc.ncbi.nlm.nih.gov]

2. spectrumchemical.com [spectrumchemical.com]

3. A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects,
membrane integrity, and reduced in vitro and in vivo toxici ... - RSC Advances (RSC
Publishing) DOI:10.1039/D4RA07975B [pubs.rsc.org]

4. Assessment of the potential germ cell mutagenicity of industrial and plant protection
chemicals as part of an integrated study of genotoxicity in vitro and in vivo - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. chemicalbook.com [chemicalbook.com]

6. Registration Dossier - ECHA [echa.europa.eu]

To cite this document: BenchChem. [Ethyltrimethylammonium bromide material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031202#ethyltrimethylammonium-bromide-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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